2-(2-Methylthiophenyl)nicotinic acid

• IUPAC Name: 2-(2-methylsulfanylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO2S/c1-17-11-7-3-2-5-9(11)12-10(13(15)16)6-4-8-14-12/h2-8H,1H3,(H,15,16)
• InChI Key: PGDDIMOVLPWUJZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C2=C(C=CC=N2)C(=O)O
• Molecular Formula: C13H11NO2S
• Molecular Weight: 245.30 g/mol
• CAS No.: 1261993-17-2

Description

2-(2-Methylthiophenyl)nicotinic acid is a compound that belongs to the class of nicotinic acid derivatives It is characterized by the presence of a methylthio group attached to the phenyl ring, which is further connected to the nicotinic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methylthiophenyl)nicotinic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically employs a boronic acid or ester and an aryl halide in the presence of a palladium catalyst and a base . The reaction conditions are generally mild and can be carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

On an industrial scale, the production of nicotinic acid derivatives, including 2-(2-Methylthiophenyl)nicotinic acid, often involves the oxidation of 5-ethyl-2-methylpyridine with nitric acid . This method is efficient but generates nitrous oxide as a by-product, which poses environmental challenges. Therefore, there is ongoing research to develop greener and more sustainable production methods.

Chemical Reactions Analysis

Types of Reactions

2-(2-Methylthiophenyl)nicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of thiol derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methylthio group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Thiol derivatives.

Substitution: Various substituted nicotinic acid derivatives.

Scientific Research Applications

2-(2-Methylthiophenyl)nicotinic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has shown potential as an anti-inflammatory and analgesic agent.

Medicine: Research is ongoing to explore its efficacy in treating diseases such as Alzheimer’s and cardiovascular conditions.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(2-Methylthiophenyl)nicotinic acid involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by modulating the activity of enzymes and receptors involved in inflammatory and oxidative stress pathways . It may also interact with nicotinic acetylcholine receptors, influencing neurotransmission and cellular signaling .

Comparison with Similar Compounds

Similar Compounds

• 2-(2-Methylsulfanylphenyl)nicotinic acid
• 2-(2-Methylthiophenyl)nicotinamide
• 2-(2-Methylthiophenyl)nicotinonitrile

Uniqueness

2-(2-Methylthiophenyl)nicotinic acid stands out due to its unique combination of a methylthio group and a nicotinic acid moiety. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various applications. Its ability to undergo diverse chemical reactions and its potential therapeutic benefits further highlight its uniqueness .